Cas no 4045-25-4 (4-Methoxypiperidine Hydrochloride)

• Product Name: 4-Methoxypiperidine Hydrochloride
• CAS No: 4045-25-4
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD06800959
• CID: 825795
• PubChem ID: 11542813
• Update Time: 2025-05-26

4-Methoxypiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypiperidine hydrochloride
• 4-Methoxy-piperidine HYDROCHLORIDE
• PIPERIDINE, 4-METHOXY-, HYDROCHLORIDE
• 4-Methoxypiperidinehydrochloride
• 4-Methoxypiperidine, HCl
• 4-methoxypiperidine, chloride
• KSC811Q2R
• DMFJRRMECZFOKR-UHFFFAOYSA-N
• HT060
• 4-methoxypiperidine monohydrochloride
• SBB086804
• 4-(methyloxy)piperidine hydrochloride
• 4-methoxy-piperidine hydrochloride salt
• PB10390
• AB00
• 4-Methoxypiperidine hydrochloride, AldrichCPR
• 4045-25-4
• J-515673
• MFCD06800959
• DB-027049
• F0001-1147
• CS-W005038
• SCHEMBL71490
• 4-METHOXYPIPERIDINE HCL
• 4-methoxypiperidine;hydrochloride
• SY020458
• AKOS015849084
• EN300-30331
• DS-18148
• DTXSID70468274
• 4-Methoxypiperidine Hydrochloride

• MDL： MFCD06800959
• Inchi： 1S/C6H13NO.ClH/c1-8-6-2-4-7-5-3-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： DMFJRRMECZFOKR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CCNCC1

Computed Properties

• Exact Mass: 151.07600
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 1.51560

4-Methoxypiperidine Hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazard Category Code： 20-22-36/37/38
• Safety Instruction： 26-36
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Methoxypiperidine Hydrochloride

Recent Advances in the Application of 4-Methoxypiperidine Hydrochloride (CAS: 4045-25-4) in Chemical Biology and Pharmaceutical Research

4-Methoxypiperidine Hydrochloride (CAS: 4045-25-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This compound, characterized by its piperidine core with a methoxy substituent, has been explored in various contexts, including as a building block for novel therapeutic agents and as a modulator of biological pathways. Recent studies have highlighted its role in the development of central nervous system (CNS) drugs, antimicrobial agents, and anticancer therapies, underscoring its broad utility in medicinal chemistry.

One of the most notable advancements involves the use of 4-Methoxypiperidine Hydrochloride in the synthesis of novel dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for D2 and D3 dopamine receptors, making them promising candidates for treating Parkinson's disease and schizophrenia. The researchers employed computational docking studies and in vitro assays to validate the binding interactions, revealing that the methoxy group plays a critical role in enhancing receptor selectivity and potency. These findings open new avenues for designing targeted therapies with reduced side effects.

In addition to its CNS applications, 4-Methoxypiperidine Hydrochloride has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that piperidine derivatives incorporating this moiety exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These results suggest that 4-Methoxypiperidine Hydrochloride could serve as a scaffold for developing next-generation antibiotics to address the growing threat of antimicrobial resistance.

Furthermore, the compound's potential in oncology has been explored in a 2024 Nature Communications paper, where it was used to synthesize small-molecule inhibitors of histone deacetylases (HDACs). The study found that these inhibitors, derived from 4-Methoxypiperidine Hydrochloride, selectively target HDAC6, a key enzyme involved in cancer cell proliferation and metastasis. In vivo experiments using xenograft models showed significant tumor growth inhibition with minimal toxicity, highlighting the compound's therapeutic potential. This research aligns with the broader trend of developing epigenetically targeted anticancer drugs, offering a promising direction for future clinical trials.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the production and purification of 4-Methoxypiperidine Hydrochloride to meet the demands of large-scale pharmaceutical manufacturing. A 2023 Organic Process Research & Development article detailed a novel catalytic hydrogenation method that improves yield and reduces byproducts, addressing previous challenges in scalability. This advancement is particularly relevant for industries aiming to incorporate the compound into high-volume drug production pipelines, ensuring consistent quality and cost-effectiveness.

In conclusion, 4-Methoxypiperidine Hydrochloride (CAS: 4045-25-4) continues to emerge as a multifaceted tool in chemical biology and drug discovery. Its applications span CNS disorders, infectious diseases, and cancer therapy, supported by robust mechanistic studies and preclinical data. As research progresses, further exploration of its derivatives and their biological interactions will likely uncover additional therapeutic opportunities, solidifying its position as a valuable asset in modern pharmaceutical development.